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Compound of Interest

Compound Name: Diisopropyl carbonate

Cat. No.: B044100

For Researchers, Scientists, and Drug Development Professionals
Introduction

Diisopropyl carbonate (DIPC), a dialkyl carbonate ester, sees application as a solvent and
reagent in various organic synthesis processes.[1] Its low volatility and solvency power make it
a potential alternative to more hazardous solvents.[2] This guide provides an in-depth overview
of the health and safety precautions necessary for handling diisopropyl carbonate in a
laboratory and research setting. All personnel should be thoroughly trained on its proper
handling and storage.

Hazard Identification and Classification

Diisopropyl carbonate is classified as a hazardous chemical. The primary hazards are
associated with its flammability and its potential to cause irritation to the skin, eyes, and
respiratory system.

GHS Classification[3]
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3

vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning[3]
Hazard Pictograms:[3]

e Flame (GHSO02)

o Exclamation Mark (GHSOQ7)

Physical and Chemical Properties

Understanding the physical and chemical properties of diisopropyl carbonate is crucial for
safe handling and storage.
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Property Value Reference
Molecular Formula C7H140s3 [4]
Molecular Weight 146.18 g/mol [4]
CAS Number 6482-34-4 [4]
Appearance Colorless liquid/oil [5]
Odor Mild, pleasant [1]
Boiling Point 147 °C [4]
Flash Point 53°C [4]
Density 0.945 g/cm?3 [4]

- Slightly soluble in Chloroform
Solubility [4]
and Ethyl Acetate

Toxicological Information

Detailed quantitative toxicological data for diisopropyl carbonate is limited. The available
information primarily indicates its irritant properties.

Acute Toxicity
Route Species Value Reference
Oral Data not available LD50: Not available [4]
Dermal Data not available LD50: Not available [4]
Inhalation Data not available LC50: Not available [4]

Skin Corrosion/Irritation: Causes skin irritation.[3]
Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3]

Respiratory or Skin Sensitization: Data not available.[4]
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Germ Cell Mutagenicity: Data not available.[4]

Carcinogenicity: Data not available.[4]

Reproductive Toxicity: Data not available.[4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3]
Specific Target Organ Toxicity (Repeated Exposure): Data not available.[4]
Aspiration Hazard: Data not available.[4]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are utilized to assess the safety of chemicals like
diisopropyl carbonate.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to determine the potential of a substance to cause reversible or
irreversible inflammatory changes to the skin.

e Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal, typically an albino rabbit. An untreated area of the skin serves as a
control.

e Methodology:
o Asmall area of the animal's back is clipped free of fur.

o A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small
gauze patch.

o The patch is applied to the prepared skin area and held in place with a semi-occlusive
dressing for a 4-hour exposure period.

o After 4 hours, the patch and any residual test substance are removed.
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o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal. Observations may continue for up to 14 days to assess the
reversibility of any effects.

» Evaluation: The severity of skin reactions is scored according to a standardized grading
scale. The scores are used to classify the substance's skin irritation potential.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

¢ Principle: A single dose of the test substance is applied into the conjunctival sac of one eye
of an experimental animal, usually an albino rabbit. The other eye remains untreated and
serves as a control.

o Methodology:
o The test is typically performed on a single animal initially.

o A 0.1 mL (for liquids) or 0.1 g (for solids) dose of the test substance is instilled into the
conjunctival sac of one eye. The eyelids are then gently held together for a short period.

o The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

o If a corrosive effect is not observed in the initial test, the response is confirmed using up to
two additional animals.

o Evaluation: Ocular lesions are scored based on a standardized scale. The scores, along with
the nature and reversibility of the lesions, are used to determine the eye irritation or
corrosion potential of the substance.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
accidents.

5.1. Engineering Controls
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» Handle in a well-ventilated place.[4]
o Use local exhaust ventilation to control airborne concentrations.
o Ensure that eyewash stations and safety showers are readily accessible.

5.2. Personal Protective Equipment (PPE)

Protection Type Specification Reference

Wear tightly fitting safety
) goggles with side-shields
Eye/Face Protection . [4]
conforming to EN166 (EU) or

NIOSH (US).

Wear impervious clothing and
i . chemical-resistant gloves (e.g.,
Skin Protection o [4]
nitrile rubber). Gloves must be

inspected prior to use.

If exposure limits are exceeded

or irritation is experienced, use
Respiratory Protection a full-face respirator with an [4]

appropriate organic vapor

cartridge.

5.3. General Hygiene

e Avoid contact with skin and eyes.[4]

» Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

5.4. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]
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» Store apart from incompatible materials such as strong oxidizing agents.[1]

Accidental Release and First Aid Measures

A clear and practiced emergency plan is crucial for responding to accidental releases.

Accidental Release Measures

e Personal Precautions:
o Avoid breathing vapors, mist, or gas.[4]
o Avoid contact with skin and eyes.[4]
o Use personal protective equipment.[4]
o Ensure adequate ventilation.[4]
e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[4]
o Do not let the chemical enter drains.[4]
o Methods for Containment and Cleaning Up:
o Remove all sources of ignition.[4]
o Use spark-proof tools and explosion-proof equipment.[4]
o Contain the spill with inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

First Aid Measures
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Exposure Route First Aid Procedure Reference

Move the victim into fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [4]
artificial respiration and consult

a doctor immediately.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. [4]
Consult a doctor if irritation

persists.

Rinse with pure water for at
Eye Contact least 15 minutes. Consult a [4]

doctor.

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion , [4]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[4]

Stability and Reactivity

» Reactivity: Data not available.[4]

o Chemical Stability: Stable under recommended storage conditions.[1]
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Possibility of Hazardous Reactions: Data not available.[4]

Conditions to Avoid: Heat, flames, and sparks.[4]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Data not available.[4]

Logical Workflow for Spill Response

The following diagram outlines a logical workflow for responding to a diisopropyl carbonate

spill in a laboratory setting.
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Diisopropyl Carbonate Spill Response Workflow

Initial Actions

Spill Occurs

;

Alert personnel in the immediate area

;

Assess the spill size and risk
(e.g., >1L or <1L, ventilation status)

Don appropriate PPE

Evacuate the area ;

(goggles, gloves, respirator if needed)
Secure the area, prevent entry Ensure adequate ventilation

Contact Emergency Services / EHS Control ignition sources

Await professional response team Contain spill with absorbent material

Collect absorbed material with non-sparking tools
Place in a sealed container for hazardous waste disposal
Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for handling a diisopropyl carbonate spill.
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Disposal Considerations

Dispose of diisopropyl carbonate and any contaminated materials in accordance with local,
state, and federal regulations. Do not discharge into sewer systems.

Conclusion

While diisopropyl carbonate offers potential benefits as a solvent, it is a hazardous chemical
that requires careful handling. Adherence to the safety precautions outlined in this guide is
essential for protecting the health and safety of laboratory personnel and the environment. A
thorough understanding of its hazards, proper use of engineering controls and personal
protective equipment, and a well-rehearsed emergency plan are paramount for its safe use in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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